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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

2-Methyl-1-pentanol
17092-54-5

B095916

Get Quote

Chemical Profile & Regulatory Classification

To establish a safe operational baseline, personnel must first understand the quantitative

hazard metrics of the substance.

Property | Classification Value | Designation Source
CAS Number 105-30-6 [1]

_ 46 °C — 50 °C (115 °F — 122
Flash Point [2]

OF)

Vapor Density 3.52 (Air=1) [3]
LD50 (Oral, Rat) 1410 mg/kg [2]
LD50 (Dermal, Rabbit) 2930 mg/kg [2]

GHS Hazards

H226 (Flammable), H302
(Harmful), H319 (Eye Irritant)

[4]

RCRA Waste Code

D001 (Ignitable Hazardous
Waste)

[5]
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Operational Safety & Handling Protocol
Every experimental workflow involving 2-Methyl-1-pentanol must integrate the following self-
validating safety steps to neutralize its inherent hazards.

e Step 1: Environmental Control & Ventilation

o Action: Always handle 2-Methyl-1-pentanol inside a certified, explosion-proof chemical
fume hood ()[1].

o Causality: With a vapor density of 3.52, the vapors are significantly heavier than air ()[3].
In environments with inadequate ventilation, these vapors will pool at ground level or sink
into drains, creating a severe risk of invisible flashback if they reach a distant ignition
source.

e Step 2: Ignition Source Elimination

o Action: Ground and bond all metal receiving equipment during fluid transfer and utilize
non-sparking tools (e.g., brass or bronze) ()[1].

o Causality: The chemical's flash point is as low as 46 °C ()[2]. Ambient static electricity
generated by the friction of fluid transfer can easily exceed the minimum ignition energy of
the vapor-air mixture, leading to spontaneous combustion.

» Step 3: Personal Protective Equipment (PPE)

o Action: Don splash-resistant safety goggles, a flame-retardant lab coat, and nitrile or butyl
rubber gloves ()[4].

o Causality: 2-Methyl-1-pentanol is categorized under GHS as H319 (Causes serious eye
irritation) and H302 (Harmful if swallowed) ()[4]. Its dermal LD50 of 2930 mg/kg dictates
that skin exposure must be strictly mitigated to prevent rapid systemic absorption.

Spill Containment & Recovery Workflow

In the event of an accidental release, immediate and methodical action is required to prevent
vapor ignition and environmental contamination.
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e Step 1: Evacuation and Source Control: Immediately evacuate non-essential personnel and
eliminate all ignition sources, including hot plates and static-prone devices ()[1].

e Step 2: Containment: Never flush the spilled chemical into the laboratory sewer system. Use
an inert absorbent material such as dry sand, vermiculite, or diatomaceous earth to dike and
contain the spill ()[6].

o Causality: Combustible absorbents like paper towels or sawdust act as kindling when
soaked in a flammable liquid, drastically escalating the fire hazard.

e Step 3: Recovery: Use non-sparking scoops to collect the saturated absorbent material ()[1].

o Step 4: Storage: Transfer the recovered material into a dedicated, tightly sealed hazardous
waste container for proper disposal ()[7].
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Figure 1: Step-by-step spill response workflow for 2-Methyl-1-pentanol.

Waste Accumulation & RCRA Disposal Plan

Under EPA regulations, excess or spent 2-Methyl-1-pentanol is classified as a D001 ignitable
hazardous waste and must be managed from cradle to grave ()[5].
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o Step 1: Waste Segregation

o Action: Strictly isolate 2-Methyl-1-pentanol waste from strong oxidizing agents and
halogens ()[3].

o Causality: Mixing aliphatic alcohols with oxidizers initiates highly exothermic redox
reactions. This leads to the rapid over-pressurization of the waste container and
subsequent thermal runaway or explosion.

o Step 2: Satellite Accumulation Area (SAA) Management

o Action: Store waste at the point of generation in compatible containers (e.g., Teflon-lined
metal or high-density polyethylene). Explicitly label the container with: "Hazardous Waste -
Ignitable (D001) - 2-Methyl-1-pentanol” ()[5].

o Step 3: Central Storage Transfer

o Action: Once the SAA volume limit is reached, transfer the sealed container to a
centralized, explosion-proof flammables cabinet within 3 days. Ensure the storage area
remains cool and well-ventilated ()[5].

o Step 4: Final Disposal via Licensed Contractor

o Action: Contract a certified RCRA hazardous waste facility for final removal ()[7]. The
legally compliant disposal method is high-temperature incineration or industrial
reclamation.

o Causality: The Clean Water Act strictly prohibits discharging D001 ignitable wastes down
the drain. Liquid and vapors trapped in water pipes and sewer systems can cause
catastrophic subterranean fires and explosions ()[5].

Waste Generation

At point of generation Satellite Accumulation ithin 3 days of limit Central Storage

(2-Methyl-1-pentanol) (No Halogens/Oxidizers) (Sealed, Labeled D001) (Flammables Cabinet)

Click to download full resolution via product page

Figure 2: RCRA-compliant waste lifecycle and disposal pathway for DOO1 ignitable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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